![molecular formula C5H4ClN3O2S2 B044380 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide CAS No. 112582-89-5](/img/structure/B44380.png)
6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide
Overview
Description
6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide (CITSA) is a synthetic organic compound that has been used in a variety of scientific research applications. CITSA is a member of the imidazothiazole family, which consists of compounds that contain an imidazole ring fused to a thiazole ring. CITSA has a wide range of applications in laboratory experiments and can be used to study a variety of biochemical and physiological effects.
Scientific Research Applications
Ocular Hypotensive Activity : A related compound, 6-hydroxybenzo[b]thiophene-2-sulfonamide, demonstrated potent ocular hypotensive activity, which could benefit glaucoma treatment (Graham et al., 1989).
Therapeutic Applications in Obsessive Compulsive Disorder : N1-(6-chloroimidazo[2,1-b][1,3]thiazole-5-sulfonyl)tryptamine, a derivative, is a potent, selective, and orally active 5-HT6 receptor agonist with potential therapeutic applications in obsessive-compulsive disorder (Cole et al., 2007).
Antimicrobial and Anticancer Activity : Chloro substituted amido sulfonamido bisimidazole shows excellent antimicrobial activity and is highly potent against lung, colon, and prostate cancer cell lines (Premakumari et al., 2014).
Potential as Antitumor Agents : 5-Formyl-6-arylimidazo(2,1-b)-1,3,4-thiadiazole-2-N-(dimethylaminomethino)sulfonamides demonstrated potent antitumor activity against various human tumor cell lines (Gadad et al., 1999).
Isoform-Selective Inhibitors of Human Carbonic Anhydrase : Benzo[d]thiazole-5- and 6-sulfonamides are considered potential isoform-selective inhibitors of human carbonic anhydrase, indicating usefulness in various cancer treatments (Abdoli et al., 2017).
Kinase Inhibitory Effects : A new series of imidazo[2,1-b]thiazole derivatives, including compound 8u, shows potential as a new cancer drug with superior antiproliferative activity and kinase inhibitory effects compared to Sorafenib (Abdel‐Maksoud et al., 2015).
Inhibition of Alpha-Carbonic Anhydrases : Thiabendazole-5-sulfonamide effectively inhibits various mammalian and nematode alpha-carbonic anhydrases, with potential applications in drug discovery and pharmacological research (Crocetti et al., 2009).
Antiviral Activity : 5(4Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides show potential anti-tobacco mosaic virus activity (Chen et al., 2010).
Applications in Antiglaucoma and Antitumor Treatments : Novel sulfonamides, including those related to 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide, are being explored for their potential in treating and diagnosing various diseases, including antiglaucoma and antitumor applications (Carta et al., 2012).
Herbicide Applications : Imidazo[2,1-b]thiazoles show moderate activity as post-emergence herbicides, though further optimization is needed for pre- and post-emergence tests (Andreani et al., 1996).
Mechanism of Action
Target of Action
The primary target of 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide is tyrosinase , an enzyme required for melanin production . It also acts as a potent, selective, and orally active 5-HT (6) receptor agonist .
Mode of Action
This compound is a sulfonamide derivative of imidazoles that inhibits the formation and activity of tyrosinase . As a 5-HT (6) receptor agonist, it binds to the receptor and induces a cellular response .
Biochemical Pathways
The compound affects the melanin synthesis pathway by inhibiting tyrosinase, thereby reducing the production of melanin . It also influences the serotonin pathway by acting as a 5-HT (6) receptor agonist .
Pharmacokinetics
It is mentioned that the compound has a good pharmacokinetic profile .
Result of Action
The inhibition of tyrosinase by this compound leads to a decrease in melanin production, effectively treating hyperpigmentation in humans . As a 5-HT (6) receptor agonist, it has been shown to increase GABA levels in the rat frontal cortex .
Safety and Hazards
The safety information available indicates that 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide may cause harm if swallowed or if it comes into contact with the skin . It’s recommended to avoid breathing in dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Biochemical Analysis
Biochemical Properties
6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide is known to inhibit the formation and activity of tyrosinase, an enzyme required for melanin production
Cellular Effects
The compound has been shown to be effective in treating hyperpigmentation in humans . It reduces the color intensity of the skin by decreasing the amount of melanin produced
Molecular Mechanism
The molecular mechanism of action of this compound involves the inhibition of tyrosinase, thereby reducing melanin production
properties
IUPAC Name |
6-chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN3O2S2/c6-3-4(13(7,10)11)9-1-2-12-5(9)8-3/h1-2H,(H2,7,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVRHRYRTZTWAHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=NC(=C(N21)S(=O)(=O)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN3O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381570 | |
Record name | 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381570 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
112582-89-5 | |
Record name | 6-Chloroimidazo[2,1-b][1,3]thiazole-5-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70381570 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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